Cas no 2171888-53-0 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid
• CAS No: 2171888-53-0
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5928113
• PubChem ID: 165537877
• Update Time: 2025-06-10

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}pentanoic acid
• EN300-1518825
• 2171888-53-0

• Inchi： 1S/C27H25FN2O5/c1-2-16(14-25(31)32)29-26(33)22-12-11-17(13-24(22)28)30-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,2,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： SHSFQORFZXVHAZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic Acid (CAS No. 2171888-53-0)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid, identified by its CAS number 2171888-53-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentanoic acid backbone linked to a fluorophenylformamido moiety. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a subject of considerable interest for researchers exploring novel pharmacological entities.

The structural features of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid contribute to its potential biological activity. The fluorine atom in the phenyl ring is known to influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the methoxycarbonyl group serves as a protecting group for the amino function, which can be strategically removed during further synthetic manipulations to introduce various functional moieties. This versatility makes the compound a valuable intermediate in the synthesis of more complex drug candidates.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene-based scaffolds due to their favorable photophysical properties and potential applications in medicinal chemistry. The fluorene moiety in 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid not only contributes to the overall stability of the molecule but also opens up possibilities for applications in photochemical and photobiological studies. For instance, fluorene derivatives have been explored as probes in cellular imaging and as components in light-emitting materials, highlighting the broad utility of this structural motif.

The pentanoic acid moiety at one end of the molecule provides a hydrophobic anchor that can facilitate interactions with lipid bilayers or other hydrophobic domains in biological systems. This feature is particularly relevant for designing molecules that need to cross biological membranes or interact with membrane-bound receptors. The combination of these structural elements suggests that 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid could exhibit unique properties that make it suitable for various therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid. Molecular modeling studies have shown that this compound can potentially interact with proteins through multiple binding sites, suggesting its utility as a scaffold for designing multivalent ligands. Such ligands are often more potent and selective than their monovalent counterparts, making them attractive candidates for drug development.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid involves several sophisticated steps, including functional group transformations and protecting group strategies. The use of advanced synthetic methodologies has allowed researchers to achieve high yields and purities, which are essential for subsequent biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations have been particularly useful in constructing the complex framework of this molecule.

In addition to its potential therapeutic applications, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid may also serve as a valuable tool in chemical biology research. Its unique structural features make it an ideal candidate for studying enzyme mechanisms and receptor-ligand interactions. By using this compound as a probe, researchers can gain insights into critical biological processes and develop new strategies for modulating these processes.

The development of novel pharmaceuticals relies heavily on the availability of high-quality intermediates like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid. These intermediates are essential for constructing complex drug candidates with optimized pharmacokinetic properties. As research continues to uncover new biological targets and mechanisms, the demand for versatile and functionalized building blocks will only increase.

The future prospects for 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pentanoic acid are promising, given its unique structural features and potential biological activity. Further studies are warranted to explore its pharmacological properties and to develop new synthetic routes that could improve its accessibility. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing the full potential of this compound as a tool for drug discovery and development.